2-(2-Methoxyethyl)benzenesulfonamide
Cat. No. B8510585
M. Wt: 215.27 g/mol
InChI Key: GRNBESYCUANFCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
COCCc1ccccc1S(=O)(=O)NC(C)(C)C
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][CH2:3][CH2:4][c:5]1[c:6]([S:11](=[O:12])(=[O:13])[NH:14][C:15]([CH3:16])([CH3:17])[CH3:18])[cH:7][cH:8][cH:9][cH:10]1.[CH3:26][CH2:27][CH2:28][CH2:29][CH2:30][CH3:31].[OH:19][C:20]([C:21]([F:22])([F:23])[F:24])=[O:25]>>[CH3:1][O:2][CH2:3][CH2:4][c:5]1[c:6]([S:11](=[O:12])(=[O:13])[NH2:14])[cH:7][cH:8][cH:9][cH:10]1
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Inputs
Step One
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Name
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COCCc1ccccc1S(=O)(=O)NC(C)(C)C
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
COCCc1ccccc1S(=O)(=O)NC(C)(C)C
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CCCCCC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
O=C(O)C(F)(F)F
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Outcomes
Product
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Name
|
|
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Type
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product
|
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Smiles
|
COCCc1ccccc1S(N)(=O)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
